Cas no 59373-68-1 (6-Undecanone, 5-butyl-5-hydroxy-7-propyl-)

• Product Name: 6-Undecanone, 5-butyl-5-hydroxy-7-propyl-
• CAS No: 59373-68-1
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• CID: 338869
• PubChem ID: 71442975
• Update Time: 2025-04-19

6-Undecanone, 5-butyl-5-hydroxy-7-propyl- Chemical and Physical Properties

Names and Identifiers

• 6-Undecanone, 5-butyl-5-hydroxy-7-propyl-
• 5-butyl-5-hydroxy-7-propylundecan-6-one
• DTXSID70851824
• 59373-68-1

• Inchi： 1S/C18H36O2/c1-5-9-13-16(12-8-4)17(19)18(20,14-10-6-2)15-11-7-3/h16,20H,5-15H2,1-4H3
• InChI Key： NOZKMZIANVNTDV-UHFFFAOYSA-N
• SMILES： OC(CCCC)(CCCC)C(C(CCC)CCCC)=O

Computed Properties

• Exact Mass: 284.27168
• Monoisotopic Mass: 284.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3